Cas no 136210-00-9 (N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide
• CAS No: 136210-00-9
• MF: C₁₅H₁₁ClN₂OS₂
• MW: 334.843639612198
• CID: 6451815
• Update Time: 2025-10-29

N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide
• Acetamide, N-(4-chloro-2-benzothiazolyl)-2-(phenylthio)-

• Inchi： 1S/C15H11ClN2OS2/c16-11-7-4-8-12-14(11)18-15(21-12)17-13(19)9-20-10-5-2-1-3-6-10/h1-8H,9H2,(H,17,18,19)
• InChI Key： JMICEIFLQNFJLE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C=CC=C2S1)(=O)CSC1=CC=CC=C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 8.52±0.70(Predicted)

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide

Introduction to N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide (CAS No. 136210-00-9)

N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide, identified by its CAS number 136210-00-9, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to the benzothiazole class, a heterocyclic aromatic compound known for its diverse pharmacological properties. The structural features of this molecule, particularly the presence of a chloro group and a phenylsulfanyl moiety, contribute to its unique chemical reactivity and potential biological activity.

The benzothiazole scaffold is widely recognized for its role in medicinal chemistry due to its ability to interact with various biological targets. In particular, benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide enhances its potential as a lead compound in drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from benzothiazole derivatives. These compounds have shown promise in preclinical studies as inhibitors of key enzymes and receptors involved in various diseases. The chloro group at the 4-position of the benzothiazole ring is particularly noteworthy, as it can influence the electronic properties of the molecule and enhance its binding affinity to biological targets.

The phenylsulfanyl group at the 2-position adds another layer of complexity to the molecule's interactions with biological systems. This moiety can participate in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity and specificity of drug candidates. Additionally, the acetamide functional group at the 2-position can serve as a pharmacophore, contributing to the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide as a versatile intermediate in the synthesis of more complex pharmacological agents. Researchers have explored its use in the development of inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The structural flexibility of this compound allows for further modifications, enabling the design of analogs with enhanced potency and selectivity.

The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorination step at the 4-position of the benzothiazole ring is particularly critical, as it must be performed under controlled conditions to avoid side reactions. Similarly, the introduction of the phenylsulfanyl group requires precise control over reaction conditions to achieve regioselectivity.

In terms of biological activity, preliminary studies have suggested that N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide exhibits inhibitory effects on certain enzymes and may have potential therapeutic applications. For instance, it has been shown to inhibit the activity of Janus kinases (JAKs), which are involved in signal transduction pathways associated with inflammation and immune responses. Additionally, this compound has demonstrated efficacy in inhibiting proteases that are implicated in cancer cell proliferation.

The pharmacokinetic properties of N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide are also an area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for further development into a drug candidate. Understanding these properties is crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion, N-(4-chloro-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide(CAS No. 136210-00-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications for benzothiazole derivatives, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.